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Compound of Interest

Compound Name: u-73343

Cat. No.: B1202739 Get Quote

An In-depth Technical Guide to U-73343

For researchers, scientists, and drug development professionals, understanding the nuanced

roles of chemical probes is paramount to rigorous scientific discovery. This guide provides a

comprehensive overview of U-73343, a critical negative control for the widely used

phospholipase C (PLC) inhibitor, U-73122.

Core Compound Data
U-73343 is structurally similar to its active counterpart, U-73122, and is specifically designed to

lack the inhibitory activity on phospholipase C. This makes it an indispensable tool for

validating that the observed effects of U-73122 are indeed due to PLC inhibition and not off-

target interactions.
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Parameter Value Citation(s)

CAS Number 142878-12-4 [1][2][3][4][5]

Molecular Weight 466.66 g/mol [1][3][6]

Molecular Formula C₂₉H₄₂N₂O₃ [1][2]

Synonyms

1-[6-[((17β)-3-Methoxyestra-

1,3,5[7]-trien-17-

yl)amino]hexyl]-2,5-

pyrrolidinedione

[3]

Biological Activity

Inactive analog of U-73122;

used as a negative control in

studies of phospholipase C

(PLC).

[1][2][5]

Mechanism of Action: The Critical Difference
The utility of U-73343 as a negative control is rooted in a key structural difference from U-

73122. U-73122 possesses a maleimide group, which is understood to be crucial for its

inhibitory effect on phospholipase C. In contrast, U-73343 has a succinimide moiety in place of

the maleimide. This seemingly minor change renders U-73343 incapable of covalently

modifying and inhibiting the enzyme.[2][8]

Phospholipase C enzymes are central to cellular signaling, catalyzing the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP₂) into the second messengers inositol 1,4,5-

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium,

while DAG activates protein kinase C (PKC). By using U-73122 to block this pathway,

researchers can investigate its role in various cellular processes. U-73343 allows them to

confirm that the observed results are not due to non-specific effects of the compound's steroid

backbone or other structural features.

Signaling Pathway: The Role of Phospholipase C
The following diagram illustrates the canonical phospholipase C signaling pathway, indicating

where U-73122 acts as an inhibitor and highlighting the intended non-action of U-73343.
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Experimental Protocols: Utilizing U-73343 as a
Negative Control
The fundamental principle behind using U-73343 is to run parallel experiments to those

conducted with U-73122. This ensures that any observed biological effect can be confidently

attributed to the inhibition of PLC.

General Experimental Workflow
Cell Culture and Treatment:

Culture cells of interest to the desired confluency.

Prepare stock solutions of U-73122 and U-73343, typically in DMSO.

Treat separate sets of cells with:

Vehicle control (e.g., DMSO).

U-73122 at the desired experimental concentration.

U-73343 at the same concentration as U-73122.

Incubate for the desired period.

Stimulation and Assay:

Stimulate the cells with an agonist known to activate the PLC pathway.

Perform the relevant downstream assay. This could include:

Measurement of intracellular calcium concentration.

Quantification of inositol phosphate production.

Assessment of protein kinase C activity.

Analysis of a specific cellular response (e.g., secretion, proliferation, migration).
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Data Analysis:

Compare the results from the U-73122-treated group to both the vehicle control and the U-
73343-treated group.

A valid experiment will show a significant effect with U-73122 compared to both controls,

while the U-73343 group should show no significant difference from the vehicle control.

The following diagram outlines this workflow.
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Experimental Workflow for U-73343

Off-Target Considerations
It is important to note that some studies have reported off-target effects for both U-73122 and,

in some cases, U-73343.[3][7][9] These can be cell-type and context-dependent. Therefore,

careful interpretation of results and, where possible, the use of complementary techniques

such as siRNA-mediated knockdown of PLC isoforms, are recommended to further strengthen

conclusions. For instance, in some systems, U-73343 has been observed to inhibit receptor-

mediated phospholipase D activation downstream of PLC.[7][9]

In conclusion, U-73343 is an essential tool for any researcher investigating phospholipase C

signaling using the inhibitor U-73122. Its use as a negative control is a critical component of

rigorous experimental design, enabling the specific attribution of observed effects to the

inhibition of the PLC pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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